Cas no 1487056-82-5 (1-(3-ethoxypropyl)-1H-pyrazol-4-amine)

• Product Name: 1-(3-ethoxypropyl)-1H-pyrazol-4-amine
• CAS No: 1487056-82-5
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6400562
• PubChem ID: 65175343
• Update Time: 2025-06-13

1-(3-ethoxypropyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxypropyl)-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-(3-ethoxypropyl)-
• 1487056-82-5
• EN300-1107289
• CS-0284406
• AKOS014509192

• Inchi： 1S/C8H15N3O/c1-2-12-5-3-4-11-7-8(9)6-10-11/h6-7H,2-5,9H2,1H3
• InChI Key： FNJMQTUYIXMWGX-UHFFFAOYSA-N
• SMILES： N1(CCCOCC)C=C(N)C=N1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 309.6±22.0 °C(Predicted)
• pka: 3.62±0.10(Predicted)

Additional information on 1-(3-ethoxypropyl)-1H-pyrazol-4-amine

Introduction to 1-(3-ethoxypropyl)-1H-pyrazol-4-amine (CAS No. 1487056-82-5)

1-(3-ethoxypropyl)-1H-pyrazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 1487056-82-5, belongs to the pyrazole class of heterocyclic molecules, which have garnered considerable attention due to their diverse pharmacological properties. Pyrazoles are known for their role as key scaffolds in drug design, contributing to the development of molecules with therapeutic relevance.

The structural motif of 1-(3-ethoxypropyl)-1H-pyrazol-4-amine incorporates an ethoxypropyl side chain attached to the 1-position of the pyrazole ring, with an amine group at the 4-position. This specific arrangement not only influences its chemical reactivity but also its potential interaction with biological targets. The ethoxypropyl group enhances lipophilicity, which can be crucial for membrane permeability and absorption, while the amine functionality provides a site for hydrogen bonding, a key interaction mechanism in drug-receptor binding.

In recent years, there has been a surge in research focusing on novel derivatives of pyrazole due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of 1-(3-ethoxypropyl)-1H-pyrazol-4-amine as a lead compound for further medicinal chemistry exploration. Its ability to modulate biological pathways makes it a promising candidate for developing new treatments against inflammatory diseases, metabolic disorders, and even certain types of cancer.

One of the most compelling aspects of 1-(3-ethoxypropyl)-1H-pyrazol-4-amine is its versatility in chemical modifications. Researchers have leveraged this compound to synthesize analogs with enhanced pharmacokinetic profiles or improved target specificity. For instance, modifications at the 3-position of the pyrazole ring have been explored to introduce additional functional groups that could enhance binding affinity or metabolic stability. These efforts align with the broader trend in drug discovery towards rational design and optimization.

The pharmacological profile of 1-(3-ethoxypropyl)-1H-pyrazol-4-amine has been scrutinized through both in vitro and in vivo studies. Initial assays have suggested that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. Notably, its interaction with enzymes such as kinases and phosphodiesterases has been a focal point of investigation. Such interactions are critical for developing small-molecule inhibitors that can regulate cellular signaling pathways disrupted in various disorders.

Advanced computational methods, including molecular docking and molecular dynamics simulations, have been employed to elucidate the binding mode of 1-(3-ethoxypropyl)-1H-pyrazol-4-amine with potential targets. These studies provide valuable insights into how the compound interacts with biological macromolecules at an atomic level, guiding further structural optimization. The integration of computational chemistry with experimental validation has accelerated the pace of discovery in this domain.

Moreover, the synthesis of 1-(3-ethoxypropyl)-1H-pyrazol-4-amine has been refined through multi-step organic reactions, ensuring high yield and purity essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the desired framework. The development of efficient synthetic routes not only facilitates research but also paves the way for large-scale production if future clinical trials prove successful.

The potential therapeutic applications of 1-(3-ethoxypropyl)-1H-pyrazol-4-amine extend beyond traditional small-molecule drugs. Its structural features make it amenable to formulation as nanoparticles or prodrugs, enhancing bioavailability and targeting specificity. Such innovations are part of a larger movement towards personalized medicine, where compounds are tailored to individual patient needs based on genetic or molecular profiles.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing the study of 1-(3-ethoxypropyl)-1H-pyrazol-4-amine. These partnerships bring together expertise in synthetic chemistry, pharmacology, and clinical development, fostering a synergistic environment for innovation. The sharing of data and resources has expedited preclinical testing and paved the way for future human trials.

As research progresses, regulatory considerations will play a crucial role in determining the commercial viability of 1-(3-ethoxypropyl)-1H-pyrazol-4-amine. Compliance with Good Manufacturing Practices (GMP) and rigorous safety assessments will be essential before any therapeutic application can be approved for clinical use. The regulatory landscape ensures that only compounds meeting stringent standards reach patients, safeguarding public health.

In conclusion,1-(3-ethoxypropyl)-1H-pyrazol-4-aminedemonstrates significant promise as a pharmacological entity within the pyrazole family. Its unique structure, combined with its potential biological activities, positions it as a valuable scaffold for drug discovery efforts. With ongoing research aimed at optimizing its properties and exploring new therapeutic avenues, this compound is poised to contribute meaningfully to advancements in medicinal chemistry and patient care.